Tetraethylene Glycol Bis(alpha-cyanoacrylate)

• Molecular Formula: C16H20N2O7
• Molecular Weight: 352.34 g/mol
• IUPAC Name: 2-[2-[2-[2-(2-cyanoprop-2-enoyloxy)ethoxy]ethoxy]ethoxy]ethyl 2-cyanoprop-2-enoate
• InChI: InChI=1S/C16H20N2O7/c1-13(11-17)15(19)24-9-7-22-5-3-21-4-6-23-8-10-25-16(20)14(2)12-18/h1-10H2
• InChI Key: ZMVKPMQLUBOOJH-UHFFFAOYSA-N
• Canonical SMILES: C=C(C#N)C(=O)OCCOCCOCCOCCOC(=O)C(=C)C#N

Description

The compound “MFCD32708848” is a chemical entity with unique properties and applications. It is known for its specific molecular structure and reactivity, making it a subject of interest in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “MFCD32708848” involves a series of chemical reactions under controlled conditions. The exact synthetic route can vary, but it typically includes steps such as condensation, cyclization, and purification. Reaction conditions such as temperature, pressure, and pH are carefully monitored to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of “MFCD32708848” is scaled up using large reactors and automated systems. The process involves the same basic steps as in laboratory synthesis but is optimized for efficiency and cost-effectiveness. Quality control measures are implemented to ensure consistency and safety in the final product.

Chemical Reactions Analysis

Types of Reactions

“MFCD32708848” undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: In this reaction, one functional group in the molecule is replaced by another, typically using reagents like halogens or nucleophiles.

Common Reagents and Conditions

The reactions of “MFCD32708848” are carried out under specific conditions to achieve the desired transformations. Common reagents include acids, bases, solvents, and catalysts. Conditions such as temperature, solvent choice, and reaction time are optimized based on the specific reaction being performed.

Major Products

The major products formed from the reactions of “MFCD32708848” depend on the type of reaction and the reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted compounds.

Scientific Research Applications

“MFCD32708848” has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.

Industry: “MFCD32708848” is utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism by which “MFCD32708848” exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to changes in cellular processes and biochemical pathways, resulting in the observed effects. The exact molecular targets and pathways are subjects of ongoing research and may vary depending on the specific application.